Cas no 1912-42-1 (2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid)

• Product Name: 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid
• CAS No: 1912-42-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD10698203
• CID: 118206
• PubChem ID: 25067324
• Update Time: 2025-10-23

2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrolo[2,3-b]pyridin-3-yl)acetic acid
• 1H-PYRROLO[2,3-B]PYRIDINE-3-ACETIC ACID
• 7-Azaindole-3-acetic acid
• 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid
• (1H-Pyrrolo[2,3-b]pyridin-3-yl)acetic acid
• (1H-Pyrrolo[2,3-b]pyridin-3-yl)-acetic acid
• 1h-pyrrolo(2,3-b)pyridine-3-acetic acid
• NQHGQOVKJGGLKE-UHFFFAOYSA-N
• PB20493
• 1H-Pyrrolo[2,3-b]pyridi
• CS-0004136
• CHEMBL394372
• AKOS011637561
• (1H-pyrrolo[2,3-b]pyridine-3-yl)-acetic acid
• A4221
• 1912-42-1
• DTXSID40940719
• AS-50732
• EN300-105676
• Z978942538
• P10981
• MFCD10698203
• SCHEMBL368017
• FT-0748474
• 2-(1H-Pyrrolo[2,3-b]pyridin-3-yl)aceticacid
• ALBB-034193
• DB-011612

• MDL： MFCD10698203
• Inchi： 1S/C9H8N2O2/c12-8(13)4-6-5-11-9-7(6)2-1-3-10-9/h1-3,5H,4H2,(H,10,11)(H,12,13)
• InChI Key： NQHGQOVKJGGLKE-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 436.9±30.0 °C at 760 mmHg
• Flash Point: 218.1±24.6 °C
• Refractive Index: 1.707
• PSA: 65.98000
• LogP: 1.58010
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid

Introduction to 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid (CAS No. 1912-42-1)

2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid, also known as pyrrolopyridine-3-acetic acid, is a compound with the CAS number 1912-42-1. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. The compound is characterized by its unique pyrrolopyridine core, which imparts specific chemical and biological properties that make it a valuable candidate for drug development.

The chemical structure of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid consists of a pyrrolo[2,3-b]pyridine ring attached to an acetic acid group. This structural arrangement provides the molecule with a combination of aromatic and carboxylic functionalities, which are crucial for its pharmacological activities. The pyrrolo[2,3-b]pyridine moiety is particularly interesting due to its ability to form hydrogen bonds and π-π interactions, which can enhance the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors and enzymes involved in neuroprotection and neuroregeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid exhibits potent activity against the enzyme monoamine oxidase B (MAO-B), which is implicated in Parkinson's disease. By inhibiting MAO-B, this compound can reduce the oxidative stress and neurotoxicity associated with the disease.

In addition to its neuroprotective properties, 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid has also shown promise in cancer research. Several preclinical studies have reported that this compound can induce apoptosis in cancer cells by targeting key signaling pathways. A notable example is a study published in Cancer Research, which found that 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid selectively inhibits the growth of breast cancer cells by disrupting the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in various types of cancer and plays a critical role in cell survival and proliferation.

The pharmacokinetic properties of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for oral administration. A study published in the European Journal of Pharmaceutical Sciences evaluated the bioavailability and tissue distribution of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid in animal models and found that it exhibits good oral bioavailability and preferential accumulation in brain tissues. These findings suggest that this compound could be developed into an effective oral medication for treating central nervous system (CNS) disorders.

The safety profile of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid has been assessed through various toxicological studies. Preclinical data indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. A comprehensive safety evaluation published in Toxicology Letters reported that repeated administration of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid did not cause any observable organ damage or systemic toxicity in animal models. These results support the potential for further clinical development of this compound.

In conclusion, 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid (CAS No. 1912-42-1) is a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of this compound, paving the way for its future application as a novel therapeutic agent.